Cas no 445455-50-5 (4-Pyrimidinamine, N-(4-methylphenyl)-)

• Product Name: 4-Pyrimidinamine, N-(4-methylphenyl)-
• CAS No: 445455-50-5
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 3988654
• Update Time: 2025-05-25

4-Pyrimidinamine, N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N-(4-methylphenyl)-

• Inchi： 1S/C11H11N3/c1-9-2-4-10(5-3-9)14-11-6-7-12-8-13-11/h2-8H,1H3,(H,12,13,14)
• InChI Key： KEYBZXPEBAZWJG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC2=CC=C(C)C=C2)=N1

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±17.0 °C(Predicted)
• pka: 5.36±0.10(Predicted)

Additional information on 4-Pyrimidinamine, N-(4-methylphenyl)-

4-Pyrimidinamine, N-(4-methylphenyl)-: A Comprehensive Overview

4-Pyrimidinamine, N-(4-methylphenyl)-, also known by its CAS number 445455-50-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a heterocyclic aromatic system with two nitrogen atoms at positions 1 and 3. The presence of the methylphenyl group at position 4 introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-Pyrimidinamine, N-(4-methylphenyl)- involves a series of well-established organic reactions. One common approach is the nucleophilic substitution reaction, where the methylphenyl group is introduced onto the pyrimidine ring. This method ensures high yield and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and minimizing byproducts.

The structural features of this compound make it highly versatile. The pyrimidine ring is known for its ability to form hydrogen bonds, which is crucial in drug design for targeting specific biological molecules. The methylphenyl group enhances lipophilicity, improving the compound's ability to cross cellular membranes. These properties have led to its exploration in various therapeutic areas, including anticancer and anti-inflammatory drug development.

Recent studies have highlighted the potential of 4-Pyrimidinamine, N-(4-methylphenyl)- as a lead compound in anticancer research. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, preclinical trials have shown promising results in reducing tumor growth in animal models.

In the field of anti-inflammatory research, this compound has been investigated for its ability to modulate inflammatory pathways. Studies suggest that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The application of computational chemistry has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the methylphenyl group plays a critical role in binding to specific pockets on target proteins. This insight has guided the design of more potent analogs with improved pharmacokinetic profiles.

In conclusion, 4-Pyrimidinamine, N-(4-methylphenyl)-, with its unique chemical structure and versatile properties, continues to be a focal point in drug discovery research. Its potential applications span across multiple therapeutic areas, making it a valuable addition to the arsenal of chemical compounds used in modern medicine.